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Compound of Interest

Compound Name: Isobutylidenediurea

Cat. No.: B1196803

Chemical Identity and Physical Properties

Isobutylidenediurea is an organic compound synthesized from the condensation reaction of
isobutyraldehyde and urea.[1][2] It is primarily used as a slow-release nitrogen fertilizer in
agriculture.[1]

Table 1: General Chemical and Physical Properties of Isobutylidenediurea

Property Value Reference

N,N"-(2-Methylpropane-1,1-
IUPAC Name o [1]
diyl)diurea

Isodur, Diureidoisobutane,
Synonyms _ [1]
Isobutylenediurea

CAS Number 6104-30-9 [1]
Molecular Formula CeH14N4O2 [1]
Molar Mass 174.204 g/mol [1]
Appearance White crystalline solid/powder [1]
Melting Point Approximately 205 °C [3]
Solubility in water Low [1]
Purity (typical) >90%
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Synthesis of Isobutylidenediurea

The primary method for synthesizing isobutylidenediurea is through the condensation
reaction of isobutyraldehyde with two equivalents of urea.[1] This reaction is typically carried
out in an agqueous solution.

Synthesis Reaction Pathway

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b1196803?utm_src=pdf-body
https://www.benchchem.com/product/b1196803?utm_src=pdf-body
https://en.wikipedia.org/wiki/Isobutylidenediurea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isobutyraldehyde
(CH3)2CHCHO v
Isobutylidenediurea
+ > (CH3)2CHCH{NHC(O)NHz}2
Urea (2 eq.) f
OC(NH2)2
Water
H20
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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